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Compound of Interest

Compound Name: CCT367766

Cat. No.: B606558 Get Quote

For researchers in cellular biology and drug discovery, the use of well-characterized chemical

probes and their corresponding negative controls is paramount for validating on-target effects

and avoiding misinterpretation of experimental results. This guide provides a detailed

comparison of the potent Pirin (PIR) protein degrader, CCT367766, and its two key negative

control compounds, CCT367857 and CCT367936.

CCT367766 is a heterobifunctional molecule, also known as a Proteolysis-Targeting Chimera

(PROTAC), designed to specifically induce the degradation of the PIR protein. It achieves this

by simultaneously binding to PIR and the E3 ubiquitin ligase Cereblon (CRBN), thereby

hijacking the cell's natural protein disposal machinery to tag PIR for proteasomal degradation.

To ensure that the observed cellular effects of CCT367766 are indeed due to the degradation

of PIR, two structurally similar but functionally inactive control compounds have been

developed:

CCT367857 (also referred to as PDP 21 in some literature): A non-Pirin-binding negative

control. This compound is a regioisomer of the Pirin-binding moiety of CCT367766 and is

designed to have similar physicochemical properties but lack affinity for PIR.

CCT367936 (also referred to as chlorobisamide 22 in some literature): A non-CRBN-binding

negative control. This compound retains high affinity for PIR but is engineered to prevent

binding to the CRBN E3 ligase.
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Data Presentation: Quantitative Comparison
The following table summarizes the key quantitative data for CCT367766 and its negative

controls.

Compound
Target Binding Affinity (KD
or IC50)

Cellular Activity (Pirin
Degradation)

CCT367766
Pirin: KD = 55 nMCRBN-

DDB1: IC50 = 490 nM

Induces near-complete Pirin

degradation at 50 nM in SK-

OV-3 cells.

CCT367857 (Non-Pirin-binding

control)
Pirin: No significant binding

No Pirin degradation observed

at equimolar concentrations to

CCT367766.[1][2]

CCT367936 (Non-CRBN-

binding control)

Pirin: KD = 21 nMCRBN-

DDB1: No significant binding

Does not induce Pirin

degradation. Can rescue

CCT367766-mediated Pirin

degradation by competing for

Pirin binding.[1][2]

Signaling Pathway and Experimental Workflow
The diagrams below, generated using the DOT language, illustrate the mechanism of action of

CCT367766 and the experimental logic for the use of its negative controls.
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CCT367766 Mechanism of Action

CCT367766

Ternary Complex
(Pirin-CCT367766-CRBN)

Pirin CRBN E3 Ligase

Ubiquitination

Recruitment

Proteasome

Pirin Degradation

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Negative Controls
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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